Cas no 2411229-95-1 (2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide
• CAS No: 2411229-95-1
• MF: C₁₅H₁₉ClN₂O
• MW: 278.777162790298
• CID: 5682556
• PubChem ID: 146094401
• Update Time: 2025-06-13

2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(2-pyridin-2-ylspiro[3.3]heptan-2-yl)methyl]acetamide
• EN300-26591541
• Z3766261062
• 2411229-95-1
• 2-chloro-N-{[2-(pyridin-2-yl)spiro[3.3]heptan-2-yl]methyl}acetamide
• 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide

• Inchi： 1S/C15H19ClN2O/c16-8-13(19)18-11-15(12-4-1-2-7-17-12)9-14(10-15)5-3-6-14/h1-2,4,7H,3,5-6,8-11H2,(H,18,19)
• InChI Key： LCLLGPNFJOXNMN-UHFFFAOYSA-N
• SMILES： ClCC(NCC1(C2C=CC=CN=2)CC2(CCC2)C1)=O

Computed Properties

• Exact Mass: 278.1185909g/mol
• Monoisotopic Mass: 278.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42Ų

Additional information on 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide

Recent Advances in the Study of 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide (CAS: 2411229-95-1)

The compound 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide (CAS: 2411229-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and chloroacetamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The spirocyclic core of 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide provides a rigid framework that can effectively mimic peptide motifs, making it a valuable tool for disrupting pathogenic PPIs. Recent in vitro studies have demonstrated its efficacy in inhibiting specific PPIs involved in tumor progression.

In addition to its PPI modulation capabilities, this compound has also been investigated for its potential as a covalent inhibitor. The chloroacetamide group can react with nucleophilic residues (e.g., cysteine) in target proteins, leading to irreversible inhibition. This mechanism has been exploited in the design of novel kinase inhibitors, with preliminary data showing high selectivity and potency against certain kinase isoforms. Researchers have optimized the synthesis route to improve yield and purity, enabling further pharmacological evaluations.

Another notable advancement is the exploration of 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide in neuropharmacology. Its ability to cross the blood-brain barrier (BBB) has been confirmed in animal models, suggesting potential applications in treating central nervous system (CNS) disorders. Studies have highlighted its neuroprotective effects in models of oxidative stress and inflammation, possibly mediated through the modulation of redox-sensitive signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed. Ongoing research aims to derivatize the core structure to enhance pharmacokinetic properties while retaining biological activity. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-chloro-N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}acetamide (CAS: 2411229-95-1) represents a versatile scaffold with broad applications in drug discovery. Its unique chemical properties and biological activities make it a focal point for future research, particularly in oncology and CNS diseases. Continued investigation into its mechanism and optimization will likely yield novel therapeutics with significant clinical impact.